Cas no 349087-60-1 (N-(2,3-dimethylphenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

N-(2,3-dimethylphenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide is a synthetic organic compound featuring a dimethylphenyl group linked to an isoindole-1,3-dione moiety via an acetamide bridge. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The compound's rigid isoindole core enhances stability, while the dimethylphenyl substitution offers potential for selective interactions in biological systems. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug development, particularly as an intermediate for bioactive molecules. The compound's high purity and consistent performance make it suitable for rigorous laboratory and industrial use.
N-(2,3-dimethylphenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide structure
349087-60-1 structure
Product Name:N-(2,3-dimethylphenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
CAS No:349087-60-1
MF:C18H16N2O3
MW:308.331244468689
CID:3116793
PubChem ID:710840
Update Time:2025-06-09

N-(2,3-dimethylphenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,3-dimethylphenyl)-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide
    • N-(2,3-dimethylphenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
    • CHEMBL1529967
    • AKOS001423324
    • Oprea1_675713
    • SMR000322943
    • EU-0040445
    • N-(2,3-dimethylphenyl)-2-(1,3-dioxoisoindol-2-yl)acetamide
    • N-(2,3-dimethylphenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
    • Z18271756
    • MLS000683127
    • STK008517
    • 349087-60-1
    • SR-01000453319-1
    • F0447-0464
    • HMS2666D24
    • SR-01000453319
    • Inchi: 1S/C18H16N2O3/c1-11-6-5-9-15(12(11)2)19-16(21)10-20-17(22)13-7-3-4-8-14(13)18(20)23/h3-9H,10H2,1-2H3,(H,19,21)
    • InChI Key: FYRJIAMUOFWFBR-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1CC(NC1C=CC=C(C)C=1C)=O)=O

Computed Properties

  • Exact Mass: 308.11609238Da
  • Monoisotopic Mass: 308.11609238Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.5Ų

N-(2,3-dimethylphenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Pricemore >>

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Additional information on N-(2,3-dimethylphenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

N-(2,3-Dimethylphenyl)-2-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Acetamide: A Comprehensive Overview

N-(2,3-Dimethylphenyl)-2-(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Acetamide, commonly referenced by its CAS number CAS No. 349087-60-1, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and material science.

The molecular structure of this compound is characterized by a dimethylphenyl group attached to an acetamide moiety, which is further connected to a isoindol ring system. The isoindole moiety contributes to the compound's aromaticity and stability, making it a valuable component in synthetic chemistry.

Recent studies have highlighted the potential of CAS No. 349087-60-1 in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and antioxidant therapies.

In addition to its pharmacological applications, this compound has shown promise in material science as a building block for advanced polymers and materials with tailored electronic properties.

The synthesis of N-(2,3-Dimethylphenyl)-2-(1,3-Dioxo-2,3-Dihydro-Isoindol-Yl)Acetamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity.

As research into this compound continues to evolve, it is anticipated that new applications will emerge across various scientific disciplines.

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